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Compound of Interest
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Cat. No.: B2411998

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-alpha-Benzyl-L-isoleucine methyl ester hydrochloride (Bzl-lle-OMe HCI), identified by CAS
number 209325-69-9, is a commercially available amino acid derivative. Its primary application
lies within the realm of synthetic organic chemistry, specifically as a building block in peptide
synthesis. This guide provides a summary of its chemical and physical properties and
discusses its role in research and development. Due to the limited availability of public research
data, this document focuses on the foundational information available from chemical suppliers

and general applications in peptide chemistry.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bzl-lle-OMe HCI is presented in
Table 1. This data is compiled from various chemical supplier catalogs.
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Property Value Reference

CAS Number 209325-69-9 [L1121[31[4]

] N-alpha-Benzyl-L-isoleucine
Chemical Name ) [1]
methyl ester hydrochloride

Synonyms Bzl-L-1le-OMe*HCI [1]
Molecular Formula C14H21NO2-HCI [1112113114]
_ 271.78 g/mol (hydrochloride

Molecular Weight [2]
salt)

Appearance White crystalline powder [2]

Melting Point 176-182 °C [2]

_ _ [a]D20 = +26 + 2° (c=1 in

Optical Rotation [2]
MeOH)

Storage Temperature 2-8°C [11[3]

Applications in Research and Development

Bzl-lle-OMe HCI serves as a valuable reagent in the synthesis of peptides.[2] The presence of
the benzyl group on the alpha-amino group and the methyl ester at the C-terminus provides
temporary protection during peptide coupling reactions. These protecting groups can be
selectively removed under specific conditions to allow for the stepwise elongation of a peptide
chain.

Role in Peptide Synthesis

The general workflow for utilizing an N-protected amino acid ester like Bzl-lle-OMe HCI in
solid-phase or solution-phase peptide synthesis is outlined below.
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Generalized workflow for incorporating an amino acid derivative in peptide synthesis.

Potential in Drug Discovery

By incorporating Bzl-lle-OMe HCI into peptide sequences, researchers can synthesize novel
peptides for evaluation as potential therapeutic agents.[2] The isoleucine side chain, with its
bulky and hydrophobic nature, can influence the peptide's structure and its interaction with
biological targets. The N-benzyl group may also impart specific properties to the final peptide.

Experimental Protocols

Detailed experimental protocols for the use of Bzl-lle-OMe HCI are not readily available in the
public domain. However, a general procedure for peptide coupling using a protected amino
acid would typically involve the following steps.

General Peptide Coupling Protocol:

o Deprotection: The N-terminal protecting group of the resin-bound peptide is removed (e.g.,
using piperidine for an Fmoc group).
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e Washing: The resin is thoroughly washed with a suitable solvent (e.g., dimethylformamide).

» Activation: In a separate vessel, Bzl-lle-OMe HCI is neutralized with a non-nucleophilic base
(e.g., diisopropylethylamine) and then activated with a coupling reagent (e.g., HBTU, HATU)
in a suitable solvent.

e Coupling: The activated amino acid solution is added to the deprotected resin, and the
reaction is allowed to proceed until completion.

e Washing: The resin is washed to remove excess reagents and byproducts.

» Confirmation: A qualitative test (e.g., ninhydrin test) is performed to confirm the completion of
the coupling reaction.

This cycle is repeated with different amino acids to build the desired peptide sequence.

Signaling Pathways and Mechanism of Action

There is currently no publicly available research that describes the involvement of Bzl-lle-OMe
HCI or peptides derived from it in specific signaling pathways or details its mechanism of
action. Such information would be contingent on the biological activity of the final peptide in
which this building block is incorporated.

Conclusion

N-alpha-Benzyl-L-isoleucine methyl ester hydrochloride (CAS 209325-69-9) is a specialized
chemical reagent for peptide synthesis. While detailed studies on its direct biological effects are
not available, its utility as a building block for creating novel peptides makes it a relevant
compound for researchers in drug discovery and biochemistry.[2] Further research and
publication are needed to fully characterize the properties and applications of peptides
synthesized using this reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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